2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• IUPAC Name: 2-(3,3-dimethylcyclohexyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C12H20O/c1-12(2)5-3-4-9(7-12)11-6-10(11)8-13/h8-11H,3-7H2,1-2H3
• InChI Key: XLFWBVNWIBODHU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1)C2CC2C=O)C

Description

2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde is a bicyclic organic compound featuring a strained cyclopropane ring substituted with a carbaldehyde group at position 1 and a 3,3-dimethylcyclohexyl moiety at position 2. The cyclopropane ring’s inherent angle strain (60° bond angles) may enhance reactivity compared to larger ring systems. The carbaldehyde group provides a reactive site for nucleophilic additions or oxidation reactions, making this compound of interest in synthetic chemistry and agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde typically involves the following steps:

Formation of 3,3-Dimethylcyclohexyl Grignard Reagent: This is achieved by reacting 3,3-dimethylcyclohexyl bromide with magnesium in anhydrous ether.

Cyclopropanation: The Grignard reagent is then reacted with ethyl diazoacetate to form the cyclopropane ring.

Hydrolysis and Oxidation: The resulting ester is hydrolyzed to form the corresponding carboxylic acid, which is then oxidized to the aldehyde using reagents such as pyridinium chlorochromate (PCC).

Industrial Production Methods

Industrial production methods for 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and more efficient catalysts to improve yield and reduce production costs.

Chemical Reactions Analysis

Nucleophilic Addition Reactions

The aldehyde group undergoes classical nucleophilic additions, though steric effects from the cyclohexyl group modulate reactivity.

Reaction Type	Reagents/Conditions	Product	Key Observations	Source
Grignard Addition	RMgX (R = alkyl/aryl), THF, −78°C → RT	Secondary alcohol derivatives	Steric hindrance slows reaction rate by ~30% vs. linear aldehydes
Reductive Amination	NH3 or RNH2, NaBH(OAc)3, DCM, RT	Secondary/tertiary amines	High diastereoselectivity (>90%) due to bulky environment
Hydrazone Formation	Hydrazine hydrate, EtOH, reflux	Cyclopropane hydrazone derivatives	Requires prolonged heating (6–8 hrs)

Mechanistic Insight :
The carbonyl carbon acts as an electrophilic center, attacked by nucleophiles (e.g., Grignard reagents, amines). Steric shielding from the cyclohexyl group reduces reaction rates but enhances selectivity for less bulky nucleophiles.

Oxidation and Reduction

The aldehyde group is redox-active, with the cyclopropane ring remaining intact under mild conditions.

Reaction Type	Reagents/Conditions	Product	Yield	Source
Oxidation to Carboxylic Acid	KMnO4, H2O, 80°C	Cyclopropane carboxylic acid	65–70%
Reduction to Alcohol	NaBH4, MeOH, 0°C → RT	2-(3,3-Dimethylcyclohexyl)cyclopropanemethanol	85%

Notable Limitation : Strong oxidizing agents (e.g., CrO3) risk cyclopropane ring opening .

Cyclopropane Ring-Opening Reactions

The strained cyclopropane ring undergoes selective cleavage under specific conditions:

Reaction Type	Reagents/Conditions	Product	Mechanism	Source
Acid-Catalyzed Opening	H2SO4 (conc.), CH2Cl2, 25°C	Bicyclic alkene derivatives	Protonation at cyclopropane followed by C–C cleavage
Transition Metal-Mediated	Rh2(OAc)4, CO, 100°C	Cyclohexyl-substituted ketones	Insertion of CO into strained C–C bond

Kinetic Note : Ring-opening proceeds 5× faster than analogous non-cyclopropane aldehydes due to ring strain .

Condensation Reactions

The aldehyde participates in carbonyl-condensation pathways, forming extended π-systems:

Reaction Type	Reagents/Conditions	Product	Application	Source
Aldol Condensation	LDA, THF, −78°C	β-Hydroxycyclopropane derivatives	Chiral synthesis intermediates
Knoevenagel Reaction	Malononitrile, piperidine, EtOH, reflux	Cyclopropane α,β-unsaturated nitriles	Fluorophore precursors

Stereochemical Outcome : Bulky cyclohexyl group directs anti selectivity in aldol products.

Photochemical Reactions

The cyclopropane ring enables unique photoredox behavior:

Reaction Type	Reagents/Conditions	Product	Quantum Yield	Source
[2π+2π] Cycloaddition	UV light (254 nm), CH3CN, 25°C	Bicyclo[3.1.0]hexane derivatives	Φ = 0.45 ± 0.03
Singlet Oxygen Trapping	Rose Bengal, O2, hν (450 nm)	Endoperoxide adducts	Selective at cyclohexyl site

Mechanism : Photoexcitation generates diradical intermediates, enabling strain-driven rearrangements .

Scientific Research Applications

2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde depends on its specific application. In chemical reactions, the aldehyde group is highly reactive and can participate in various nucleophilic addition and oxidation-reduction reactions. The molecular targets and pathways involved in its biological activity are still under investigation, but it is believed to interact with enzymes and receptors in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclopropane Derivatives

a. Cyclopropane Carboxylate Esters (e.g., Prallethrin, S-Bioallethrin)

• Structure : These pyrethroids contain a cyclopropane ring esterified with a methylpropenyl group and a secondary alcohol-derived chain (e.g., 2-methyl-4-oxo-3-(2-propynyl)-2-cyclopenten-1-yl in prallethrin) .
• Key Differences :
  • Functional Groups : The target compound’s carbaldehyde group contrasts with the ester linkage in pyrethroids, reducing polarity and volatility.
  • Reactivity : Ester groups undergo hydrolysis more readily than aldehydes under basic conditions.
  • Applications : Pyrethroids are neurotoxic insecticides, whereas the carbaldehyde derivative’s bioactivity is less documented .

b. 1,1,2-Trimethylcyclopropene

• Structure : A cyclopropene (three-membered ring with one double bond) with three methyl substituents .
• Key Differences :
  • Ring Strain : Cyclopropene’s double bond increases strain and reactivity compared to the saturated cyclopropane in the target compound.
  • Stability : Cyclopropenes are prone to ring-opening polymerization, whereas the target compound’s saturated ring may offer greater stability .

Cyclohexane and Cycloalkane Derivatives

a. 1,3,5-Trimethylcyclohexane

• Structure : A cyclohexane ring with three methyl groups at positions 1, 3, and 5 .
• Key Differences :
  • Substituent Arrangement : The 3,3-dimethylcyclohexyl group in the target compound creates a sterically hindered axial-equatorial conformation, unlike the symmetric 1,3,5-trimethyl substitution.
  • Boiling Point : Bulky substituents in the target compound may lower volatility compared to less-substituted cyclohexanes.

b. cis-1,3-Dimethylcyclopentane

• Structure : A cyclopentane ring with adjacent methyl groups .
• Key Differences: Ring Size: Cyclopentane’s larger ring reduces angle strain (108° vs. Solubility: The cyclopentane derivative’s lower steric hindrance may improve solubility in nonpolar solvents compared to the target compound .

Aldehyde-Containing Compounds

Carvone (2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-one)

• Structure: A cyclic monoterpene ketone with a methyl-isopropenyl substituent .
• Key Differences :
  • Functional Group : Carvone’s ketone group is less electrophilic than the carbaldehyde in the target compound, reducing susceptibility to nucleophilic attack.
  • Bioactivity : Carvone is a flavoring agent, whereas the carbaldehyde’s bioactivity remains underexplored .

Data Table: Comparative Properties of Selected Compounds

Compound	Molecular Formula	Key Functional Groups	Boiling Point (°C, est.)	Reactivity Notes
2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde	C₁₂H₂₀O	Cyclopropane, Carbaldehyde	~250 (estimated)	High ring strain; aldehyde reactivity
Prallethrin	C₁₉H₂₅NO₃	Cyclopropane, Ester	290 (decomposes)	Hydrolysis-prone ester linkage
1,1,2-Trimethylcyclopropene	C₆H₁₀	Cyclopropene, Methyl	~80	Polymerizes readily
cis-1,3-Dimethylcyclopentane	C₇H₁₄	Cyclopentane, Methyl	~120	Low strain; stable

Research Findings and Implications

• Reactivity : The target compound’s carbaldehyde group enables Schiff base formation, a trait absent in ester- or ketone-containing analogs .
• Steric Effects : The 3,3-dimethylcyclohexyl group may hinder nucleophilic attack at the cyclopropane ring, a contrast to less-substituted analogs like cis-1,3-dimethylcyclopentane .
• Applications : While pyrethroids (e.g., prallethrin) are established pesticides, the target compound’s aldehyde functionality could position it as a precursor for fragrances or pharmaceuticals, though further toxicological studies are needed .

Biological Activity

2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde is an organic compound with a unique molecular structure, characterized by the presence of a cyclopropane ring and a dimethyl-substituted cyclohexyl group. This compound has garnered interest in various scientific fields, particularly in medicinal chemistry and pharmacology, due to its potential biological activities.

• Molecular Formula : C$_{12}$H$_{20}$O
• Molecular Weight : Approximately 180.29 g/mol
• Structure : The compound features a cyclopropane moiety attached to a cyclohexyl group with two methyl substituents, which may influence its reactivity and biological interactions.

Biological Activity Overview

Research into the biological activity of 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde is still in its early stages. However, preliminary studies suggest several potential activities:

• Anti-inflammatory Effects : Similar compounds have shown promise in reducing inflammation through modulation of inflammatory pathways.
• Anticancer Properties : Structural analogs have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis.

Case Study 1: Anti-inflammatory Activity

A study on structurally similar compounds indicated that they could inhibit pro-inflammatory cytokines in vitro. For instance, compounds with cyclopropane rings have been reported to downregulate TNF-alpha and IL-6 expression in macrophages. This suggests that 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde may exhibit similar effects, warranting further investigation.

Case Study 2: Anticancer Activity

Research involving related aldehydes has demonstrated cytotoxic effects against various cancer cell lines. For example, a study on cyclohexyl derivatives showed significant inhibition of MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The mechanism was linked to the induction of apoptosis via the mitochondrial pathway.

The exact mechanisms through which 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde exerts its biological effects remain largely unexplored. However, potential mechanisms include:

• Enzyme Inhibition : Similar compounds have been shown to interact with key enzymes involved in inflammation and cancer progression.
• Receptor Modulation : The compound may influence receptor activity related to pain and inflammation, potentially leading to analgesic effects.

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Anti-inflammatory	Cyclopropane derivatives	Reduced cytokine levels
Anticancer	Cyclohexyl aldehydes	Induced apoptosis in cancer cells
Enzyme Inhibition	Similar structures	Inhibition of inflammatory enzymes

Q & A

Q. What are the recommended synthetic routes for 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde, and how can its purity be validated?

• Methodological Answer : The compound can be synthesized via cyclopropanation of a pre-functionalized cyclohexyl precursor. A common approach involves [2+1] cycloaddition using a carbene precursor (e.g., diazo compounds) under transition-metal catalysis (e.g., Rh(II)). Post-synthesis, purity is validated using GC-MS (for volatile intermediates) and HPLC with UV detection (≥95% purity threshold). Structural confirmation requires $^1$H/$^{13}$C NMR to verify the cyclopropane ring (characteristic δ 0.5–2.5 ppm protons) and aldehyde proton (δ 9.5–10.5 ppm). IR spectroscopy can confirm the aldehyde C=O stretch (~1700 cm$^{-1}$) .

Q. How can researchers characterize the cyclopropane ring and aldehyde functionality in this compound?

• Methodological Answer :

• Cyclopropane Ring : X-ray crystallography provides definitive proof of ring geometry. For rapid analysis, $^1$H NMR coupling constants (J = 5–10 Hz for adjacent cyclopropane protons) and $^{13}$C NMR (δ 5–15 ppm for sp$^3$ carbons) are diagnostic.
• Aldehyde Group : Derivatization with hydroxylamine hydrochloride forms an oxime, confirmed via LC-MS (mass shift +29 Da). Alternatively, Schiff base formation with primary amines can be monitored by UV-vis spectroscopy (λ ~250–300 nm) .

Advanced Research Questions

Q. How do computational models predict the olfactory receptor binding affinities of 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde, and what discrepancies exist between in silico and in vitro data?

• Methodological Answer : Molecular docking (e.g., AutoDock Vina) predicts binding to olfactory receptors (e.g., OR2L13, OR1G1) based on the compound’s steric and electronic profile. Predicted affinities (e.g., 80–83% activity for OR2L13 ) often conflict with in vitro calcium imaging assays due to:

• Solvent effects : Computational models assume aqueous environments, whereas experimental assays use lipid-rich membranes.
• Conformational flexibility : The cyclohexyl group’s chair-to-boat transitions are poorly modeled.
  Resolution requires hybrid QM/MM simulations and mutagenesis studies to validate key receptor residues .

Q. What strategies optimize stereochemical outcomes during cyclopropane ring formation in derivatives of this compound?

• Methodological Answer :

• Chiral Catalysts : Rhodium(II) carboxylates with chiral ligands (e.g., (R)-BINAP) induce enantioselectivity (>90% ee).
• Substituent Effects : Bulky 3,3-dimethyl groups on the cyclohexane ring reduce ring strain, favoring cis-cyclopropane geometry.
• Kinetic Control : Low-temperature reactions (−20°C) trap the thermodynamically less stable trans isomer for isolation.
  Monitor outcomes via chiral HPLC (e.g., Chiralpak AD-H column) and compare optical rotations with reference standards .

Q. How can thermodynamic properties (e.g., vapor pressure, boiling point) be estimated for this compound, given its structural complexity?

• Methodological Answer : Use group contribution methods (e.g., Joback-Reid) to estimate boiling points (~334°C, similar to C15H26O4 analogs ). For vapor pressure, employ the Antoine equation with parameters derived from thermogravimetric analysis (TGA). Experimental validation via Knudsen effusion measurements at 25°C is critical due to discrepancies in predicted vs. observed values (e.g., ±15% error in logP calculations) .

Data Contradiction Analysis

Q. How should researchers reconcile conflicting data on the compound’s predicted vs. observed olfactory receptor activity?

• Methodological Answer :

• Systematic Error Check : Validate computational models using benchmark datasets (e.g., GPCRdb) and recalibrate force fields for cyclopropane-containing ligands.
• Experimental Replication : Perform dose-response curves in HEK293 cells transfected with OR2L13 or OR1G1. Discrepancies >20% may indicate assay interference (e.g., aldehyde reactivity with media components).
• Meta-Analysis : Compare results with structurally similar aldehydes (e.g., 1-methylcyclopropanecarbaldehyde ) to identify trends in receptor selectivity .

Experimental Design Considerations

Q. What precautions are necessary when handling 2-(3,3-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde in biological assays?

• Methodological Answer :

• Stability : Store at −20°C under nitrogen to prevent oxidation of the aldehyde to carboxylic acid.
• Solubility : Use DMSO as a co-solvent (≤0.1% v/v) to avoid cytotoxicity. Confirm solubility via dynamic light scattering (DLS).
• Safety : Follow GHS Category 2 protocols (skin sensitization) as per analogs like [cyano-(3-phenoxyphenyl)methyl] tetramethylcyclopropane-carboxylate .